Cas no 2680782-74-3 (N-(3-ethynyloxolan-3-yl)-2,2,2-trifluoroacetamide)

• Product Name: N-(3-ethynyloxolan-3-yl)-2,2,2-trifluoroacetamide
• CAS No: 2680782-74-3
• MF: C₈H₈F₃NO₂
• MW: 207.149832725525
• CID: 5648621
• PubChem ID: 165916131
• Update Time: 2025-06-15

N-(3-ethynyloxolan-3-yl)-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

• 2680782-74-3
• N-(3-ethynyloxolan-3-yl)-2,2,2-trifluoroacetamide
• EN300-28272625

• Inchi： 1S/C8H8F3NO2/c1-2-7(3-4-14-5-7)12-6(13)8(9,10)11/h1H,3-5H2,(H,12,13)
• InChI Key： VUTSRQDDNDRHDR-UHFFFAOYSA-N
• SMILES： FC(C(NC1(C#C)COCC1)=O)(F)F

Computed Properties

• Exact Mass: 207.05071298g/mol
• Monoisotopic Mass: 207.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.3Ų

Additional information on N-(3-ethynyloxolan-3-yl)-2,2,2-trifluoroacetamide

Introduction to N-(3-ethynyloxolan-3-yl)-2,2,2-trifluoroacetamide (CAS No. 2680782-74-3)

N-(3-ethynyloxolan-3-yl)-2,2,2-trifluoroacetamide, identified by the CAS number 2680782-74-3, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in drug development and material science.

The molecular structure of N-(3-ethynyloxolan-3-yl)-2,2,2-trifluoroacetamide incorporates both ethynyl and trifluoroacetamide functional groups, which contribute to its distinct chemical reactivity and potential biological activity. The presence of the ethynyl group (-C≡CH) provides a site for further functionalization, while the trifluoroacetamide moiety (-CONHCF₃) introduces fluorine atoms that can influence the compound's metabolic stability and binding affinity to biological targets.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of fluorine atoms into drug molecules has been shown to increase their bioavailability and prolong their duration of action. N-(3-ethynyloxolan-3-yl)-2,2,2-trifluoroacetamide exemplifies this trend, as its structure suggests potential applications in the design of novel therapeutic agents.

The compound's unique properties have made it a subject of interest in academic and industrial research. One of the key areas where this molecule shows promise is in the synthesis of bioactive peptides and proteins. The ethynyl group can be readily coupled with other biomolecules via click chemistry reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is a widely used method for constructing biaryl compounds and conjugates.

Recent studies have demonstrated the utility of N-(3-ethynyloxolan-3-yl)-2,2,2-trifluoroacetamide in the development of fluorinated analogs of existing drugs. By modifying the trifluoroacetamide group, researchers can fine-tune the pharmacological properties of these compounds, leading to improved efficacy and reduced side effects. For instance, fluorinated amides have been shown to exhibit enhanced binding affinity to enzymes and receptors, making them attractive candidates for drug discovery efforts.

The synthesis of N-(3-ethynyloxolan-3-yl)-2,2,2-trifluoroacetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a precursor containing the ethynyl group, followed by introduction of the trifluoroacetamide moiety through nucleophilic substitution or other suitable coupling reactions. Advanced synthetic techniques, such as flow chemistry and microwave-assisted synthesis, have been employed to improve reaction efficiency and scalability.

In addition to its pharmaceutical applications, N-(3-ethynyloxolan-3-yl)-2,2,2-trifluoroacetamide has potential uses in materials science. The presence of both ethynyl and trifluoroacetamide groups allows for the creation of polymers and coatings with tailored properties. These materials can exhibit enhanced thermal stability, chemical resistance, and biocompatibility, making them suitable for use in various industrial applications.

The compound's behavior in different environments has also been studied extensively. Researchers have investigated its solubility profile in various solvents, as well as its reactivity under different conditions. These studies have provided valuable insights into how N-(3-ethynyloxolan-3-yl)-2,2,2-trifluoroacetamide can be utilized in complex chemical systems and how its properties can be modulated for specific applications.

The safety profile of N-(3-ethynyloxlanalystroctioryl

In conclusion，N-(^{_{CAS No 26807827473}}) - 22，22，22 - trifluorocetmide is a multifunctional compound with significant potential in both pharmaceuticals ans materials science。Its unique structural features make it a valuable tool for researchers seeking to develop new drugs ans advanced materials。As our understanding of this molecule continues to grow，we can expect further innovations ans applications that will benefit society in numerous ways。